![molecular formula C22H18N2O3S2 B2458621 N-(2-(benzo[d]thiazol-2-yl)phenyl)-4-(ethylsulfonyl)benzamide CAS No. 941999-02-6](/img/structure/B2458621.png)
N-(2-(benzo[d]thiazol-2-yl)phenyl)-4-(ethylsulfonyl)benzamide
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Overview
Description
“N-(2-(benzo[d]thiazol-2-yl)phenyl)-4-(ethylsulfonyl)benzamide” is a chemical compound that has been studied for its potential applications in various fields. For instance, it has been used as a fluorescent sensor for Zn (II) recognition in aqueous solution . It has also been synthesized as part of a series of novel derivatives for anti-inflammatory properties .
Synthesis Analysis
The compound has been synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride and 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives .Scientific Research Applications
Fluorescent Probes and Sensors
- N-(2-(benzo[d]thiazol-2-yl)phenyl)-4-(ethylsulfonyl)benzamide (BTZ) and its derivatives have been studied as fluorescent probes and sensors. Their unique photophysical properties make them suitable for detecting specific ions or molecules in biological systems . For instance:
- Fluorine Ion Detection : A polymer containing a benzothiazole moiety exhibited high selectivity for fluorine ion detection compared to other anions .
- Solvent Effects : The excited state intramolecular proton transfer (ESIPT) reaction of BTZ is influenced by solvent polarity, which has implications for optoelectronics and analytical tools .
Optoelectronic Materials
- BTZ derivatives have potential applications in optoelectronic devices due to their tunable emission properties. Key aspects include:
- Dual Fluorescence : In solution, BTZ ligands exhibit dual fluorescence (enol emission and keto emission) due to excited-state intramolecular proton transfer (ESIPT). However, in solid thin films, only one emission is observed .
- Enhanced Emission : Difluoroboron complexes of BTZ show significant blue shifts and enhanced emission compared to the ligands. For example, BTZ-PI-BF2 and BTZ-IM-BF2 exhibit maximum enhancements of 1.35% and 3.08%, respectively .
Photocatalysis and Light Harvesting
- BTZ-based compounds have been explored for photocatalytic applications and light harvesting:
Mechanism of Action
Target of Action
Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities . Therefore, the targets could be enzymes or receptors involved in these biological processes.
Mode of Action
For instance, some benzothiazole derivatives have been found to inhibit enzymes or bind to receptors, altering their function and leading to the observed biological effects .
Biochemical Pathways
These could include pathways related to cell growth and proliferation, inflammation, and various metabolic processes .
Pharmacokinetics
The admet (absorption, distribution, metabolism, excretion, and toxicity) calculation showed a favorable pharmacokinetic profile of some synthesized benzothiazole derivatives . This suggests that the compound could have good bioavailability.
Result of Action
These could include inhibition of cell growth and proliferation, modulation of inflammatory responses, and alteration of metabolic processes .
Action Environment
For instance, solvent effects have been found to affect the excited-state hydrogen bonds and proton transfers of certain benzothiazole derivatives .
properties
IUPAC Name |
N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-ethylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O3S2/c1-2-29(26,27)16-13-11-15(12-14-16)21(25)23-18-8-4-3-7-17(18)22-24-19-9-5-6-10-20(19)28-22/h3-14H,2H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYCHZIPSDLIITM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(benzo[d]thiazol-2-yl)phenyl)-4-(ethylsulfonyl)benzamide |
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